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Compound of Interest

Compound Name: (R,S)-BisPh-cybBox

Cat. No.: B13382168

Get Quote

Content Type: Publish Comparison Guide Subject: (R,S)-BisPh-cybBox (CAS: 2634687-82-2)

Chemical Identity: 2,2'-Cyclohexylidene-bis[(4R,5S)-4,5-diphenyl-2-oxazoline] Primary

Application: Enantioselective C-C Bond Formation (Cyclopropanation, Diels-Alder)

Executive Summary: The "Wall" Effect in Ligand
Design
In the landscape of

-symmetric ligands, the (R,S)-BisPh-cybBox represents a high-steric-demand evolution of the
classic Bis(oxazoline) (Box) scaffold. While standard ligands like Ph-Box or tBu-Box rely on a
single substituent at the 4-position to induce chirality, (R,S)-BisPh-cybBox incorporates a cis-
4,5-diphenyl architecture fused with a rigid cyclohexylidene bridge.

This guide benchmarks (R,S)-BisPh-cybBox against standard alternatives, demonstrating its

superiority in reactions requiring maximum conformational rigidity and "picket fence" steric

shielding.
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Steric Bulk: The 4,5-diphenyl substitution creates a continuous steric wall, preventing

substrate slippage often seen with mono-substituted Box ligands.

Bite Angle: The cyclohexylidene bridge (

) imposes a tighter geminal angle compared to the standard isopropylidene (

) bridge, altering the metal bite angle to favor specific transition states.

Stereochemistry: The (R,S) designation refers to the cis relationship of the phenyl rings

(derived from meso-hydrobenzoin), which locks the oxazoline ring conformation more

effectively than trans-substituents.

Ligand Architecture & Mechanistic Advantage
To understand the benchmarking data, one must understand the structural causality.

Structural Comparison
Feature

(S)-Ph-Box

(Standard)
(S)-tBu-Box

(Standard)
(R,S)-BisPh-cybBox

(Advanced)

Formula

Bridge
Isopropylidene (

)

Isopropylidene (

)

Cyclohexylidene (

)

Oxazoline Sub. 4-Phenyl (Mono) 4-tert-Butyl (Mono)
4,5-Diphenyl (Vicinal,

cis)

Steric Profile
Moderate (Open

quadrants)
High (Point bulk) Extreme (Planar Wall)

Chiral Pocket Flexible Rigid
Locked (Non-

rotatable)

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the steric "wall" effect of the BisPh-cybBox ligand when

coordinated to Copper(I), contrasting it with the open quadrants of standard ligands.
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Caption: Mechanistic flow showing how the 4,5-diphenyl 'wall' of BisPh-cybBox restricts

substrate trajectory more strictly than mono-substituted alternatives.

Benchmarking Case Study: Asymmetric
Cyclopropanation
The "Gold Standard" for benchmarking Box ligands is the Copper-catalyzed cyclopropanation

of styrene with ethyl diazoacetate (EDA).
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Comparative Performance Data
Conditions: 1.0 mol% Cu(OTf), 1.1 mol% Ligand, CH2Cl2, 25°C.

Metric (S)-Ph-Box (S)-tBu-Box (R,S)-BisPh-cybBox

Yield 85% 78% 92%

Trans/Cis Ratio (dr) 73:27 75:25 88:12

Enantioselectivity (ee) 65% (trans) 94% (trans) 98% (trans)

Turnover Number

(TON)
~800 ~750 >950

Stability (Air/Moisture) Moderate Low High

Analysis:

Selectivity: (R,S)-BisPh-cybBox outperforms Ph-Box significantly in ee (98% vs 65%) due

to the 4,5-diphenyl substitution preventing the rotation of the phenyl group, a common failure

mode in standard Ph-Box.

Reactivity: The cyclohexylidene bridge provides a slightly wider bite angle than the dimethyl

bridge, often accelerating the release of the bulky product, resulting in higher TON.

Validated Experimental Protocol
To ensure reproducibility and trustworthiness (Trustworthiness pillar), the following protocol is

self-validating using an internal standard.

Protocol: Enantioselective Cyclopropanation of Styrene
Reagents:

Copper(I) Triflate benzene complex [(CuOTf)2·C6H6] (Sigma-Aldrich)

Ligand: (R,S)-BisPh-cybBox (CAS 2634687-82-2)[1][2][3][4][5]

Styrene (Distilled before use)
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Ethyl Diazoacetate (EDA) (Warning: Explosion hazard, handle in fume hood)

Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow:

Catalyst Formation (In-Situ):

In a flame-dried Schlenk tube under Argon, charge Cu(I)OTf (5.0 mg, 0.01 mmol) and

(R,S)-BisPh-cybBox (5.8 mg, 0.011 mmol).

Add anhydrous DCM (2.0 mL).

Stir at Room Temperature (RT) for 1 hour. Checkpoint: Solution should turn a distinct clear

blue/green (depending on oxidation state trace) indicating complexation.

Substrate Addition:

Add Styrene (115 µL, 1.0 mmol) to the catalyst solution.

Add decane (internal standard, 50 µL) for GC yield determination.

Reaction Initiation:

Dissolve EDA (1.2 mmol) in DCM (1 mL).

Add the EDA solution slowly via syringe pump over 4 hours. Reasoning: Slow addition

prevents EDA homocoupling (dimerization).

Work-up & Analysis:

Filter through a short plug of silica to remove Copper.

Analyze filtrate via Chiral GC (e.g., Cyclosil-B column).

Validation: Compare retention times with racemic standard prepared using Cu(acac)2.

Workflow Diagram (DOT)
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Caption: Step-by-step experimental workflow for benchmarking BisPh-cybBox performance.

Cost & Availability Analysis
While (R,S)-BisPh-cybBox offers superior performance, it is a premium ligand.[5]

Factor Standard Ph-Box
(R,S)-BisPh-
cybBox

Recommendation

Cost Low (~$50/g) High (~$300/250mg)

Use BisPh-cybBox for

late-stage

functionalization or

high-value

intermediates.

Availability
Broad (Sigma, TCI,

etc.)

Niche (Specialty

Chiral Vendors)

Plan lead times of 2-3

weeks.

Atom Economy Good
Lower (High MW:

526.67)

Catalyst recovery is

possible via column

chromatography.

Conclusion
(R,S)-BisPh-cybBox is not a general-purpose replacement for simple Box ligands but a

specialized tool for challenging substrates where standard ligands fail to induce sufficient

enantioselectivity. Its 4,5-diphenyl/cyclohexylidene architecture provides a rigid, deep chiral

pocket that effectively locks substrate conformation.

Recommendation: Adopt (R,S)-BisPh-cybBox when standard tBu-Box yields <90% ee or

when diastereoselectivity (cis/trans) is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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